Cas no 885590-99-8 (2,3-Difluoro-4-iodobenzaldehyde)

2,3-Difluoro-4-iodobenzaldehyde structure

885590-99-8 structure

Product Name:2,3-Difluoro-4-iodobenzaldehyde

CAS No:885590-99-8

MF:C₇H₃F₂IO

MW:267.999401330948

MDL:MFCD09835190

CID:820585

PubChem ID:24774052

Update Time:2024-12-09

2,3-Difluoro-4-iodobenzaldehyde Chemical and Physical Properties

Names and Identifiers

- 2,3-Difluoro-4-iodobenzaldehyde
- 2,3-Difluoro-4-iodobenzaldehyde (ACI)
- 2,3-DIFLUORO-4-IODO-BENZALDEHYDE
- SCHEMBL5094577
- 885590-99-8
- CS-0102256
- EN300-2941941
- DTXSID20647259
- DS-14268
- AKOS015889356
- MFCD09835190
- AB92760
- DB-030767
- MDL： MFCD09835190
- Inchi： 1S/C7H3F2IO/c8-6-4(3-11)1-2-5(10)7(6)9/h1-3H
- InChI Key： NQOUDZZHNAVUHU-UHFFFAOYSA-N
- SMILES： O=CC1C(F)=C(F)C(I)=CC=1

Computed Properties

Exact Mass: 267.92
Monoisotopic Mass: 267.92
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 153
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 17.1A^2
XLogP3: 2.2

Experimental Properties

Density: 2.036±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 261.7±40.0 ºC (760 Torr),
Flash Point: 112.1±27.3 ºC,
Refractive Index: 1.614
Solubility: Almost insoluble (0.051 g/l) (25 º C),
PSA: 17.07000
LogP: 2.38190

2,3-Difluoro-4-iodobenzaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	037602-250mg	2,3-Difluoro-4-iodobenzaldehyde	885590-99-8	95%	250mg	￡107.00	2022-02-28
Fluorochem	037602-1g	2,3-Difluoro-4-iodobenzaldehyde	885590-99-8	95%	1g	￡268.00	2022-02-28
Fluorochem	037602-5g	2,3-Difluoro-4-iodobenzaldehyde	885590-99-8	95%	5g	￡803.00	2022-02-28
Chemenu	CM255556-1g	2,3-Difluoro-4-iodobenzaldehyde	885590-99-8	95%	1g	$210	2021-06-16
Chemenu	CM255556-5g	2,3-Difluoro-4-iodobenzaldehyde	885590-99-8	95%	5g	$631	2021-06-16
Alichem	A019144058-1g	2,3-Difluoro-4-iodobenzaldehyde	885590-99-8	95%	1g	$339.04	2023-08-31
Alichem	A019144058-5g	2,3-Difluoro-4-iodobenzaldehyde	885590-99-8	95%	5g	$967.23	2023-08-31
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-KC029-50mg	2,3-Difluoro-4-iodobenzaldehyde	885590-99-8	97%	50mg	218.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-KC029-200mg	2,3-Difluoro-4-iodobenzaldehyde	885590-99-8	97%	200mg	545.0CNY	2021-07-14
Chemenu	CM255556-250mg	2,3-Difluoro-4-iodobenzaldehyde	885590-99-8	95%	250mg	$84	2022-05-27

2,3-Difluoro-4-iodobenzaldehyde Production Method

Production Method 1

885590-98-7

885590-99-8

Reaction Conditions

1.1 Reagents: Piperidine, 2,2,6,6-tetramethyl-, lithium salt (1:1) Solvents: Tetrahydrofuran ; < -65 °C; 15 min, -78 °C
1.2 Reagents: Iodine Solvents: Tetrahydrofuran ; 1 h, -78 °C; -78 °C → rt
1.3 Reagents: Water
1.4 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran , Water ; 18 h, reflux; reflux → rt

Reference

7-Fluoroindazoles as Potent and Selective Inhibitors of Factor Xa

Lee, Yu-Kai; Parks, Daniel J.; Lu, Tianbao; Thieu, Tho V.; Markotan, Thomas; et al, Journal of Medicinal Chemistry, 2008, 51(2), 282-297